Cas no 26114-12-5 (4-N-PROPYLPHENYLACETIC ACID)

• Product Name: 4-N-PROPYLPHENYLACETIC ACID
• CAS No: 26114-12-5
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD00600398
• CID: 52850
• Update Time: 2025-06-08

4-N-PROPYLPHENYLACETIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(4-Propylphenyl)acetic acid
• (4-Propyl-phenyl)-acetic acid
• 4-N-PROPYLPHENYLACETIC ACID
• (4-Propyl-phenyl)-essigsaeure
• Benzeneacetic acid,4-propyl
• p-n-Propylphenylacetic acid
• Aceticacid, (p-propylphenyl)- (8CI)
• 4-Propylbenzeneacetic acid
• 4-Propylphenylaceticacid
• 4-Propylphenylacetic acid
• benzeneacetic acid, 4-propyl-
• AK140344
• Benzeneacetic acid,4-propyl-
• Jsp005132
• 2-(4-propylphenyl) acetic acid
• 2-(4-propylphenyl)ethanoic acid
• CNMLOXDIFVZRNO-UHFFFAOYSA-N
• OR2009
• CK1038

• MDL： MFCD00600398
• Inchi： 1S/C11H14O2/c1-2-3-9-4-6-10(7-5-9)8-11(12)13/h4-7H,2-3,8H2,1H3,(H,12,13)
• InChI Key： CNMLOXDIFVZRNO-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(=CC=1)CCC)=O

Computed Properties

• Exact Mass: 178.09900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• PSA: 37.30000
• LogP: 2.26620

4-N-PROPYLPHENYLACETIC ACID Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：

Additional information on 4-N-PROPYLPHENYLACETIC ACID

Chemical Profile of 4-N-PROPYLPHENYLACETIC ACID (CAS No. 26114-12-5)

4-N-PROPYLPHENYLACETIC ACID, identified by its Chemical Abstracts Service (CAS) number 26114-12-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a propyl-substituted phenyl ring linked to an acetic acid moiety, has garnered attention due to its structural versatility and potential biological activities. The unique arrangement of functional groups in 4-N-PROPYLPHENYLACETIC ACID makes it a valuable intermediate in synthetic chemistry and a candidate for further exploration in drug discovery.

The molecular structure of 4-N-PROPYLPHENYLACETIC ACID consists of a benzene ring substituted with a propyl group at the para position relative to the carboxylic acid functional group. This configuration imparts specific electronic and steric properties, influencing its reactivity and interaction with biological targets. The presence of both an aromatic ring and an acetic acid derivative suggests potential applications in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds with similar structural motifs. 4-N-PROPYLPHENYLACETIC ACID has been investigated for its potential role as a precursor in the synthesis of novel therapeutic agents. Its aromatic system allows for modifications that can fine-tune biological activity, making it a promising scaffold for drug development. Researchers have been particularly interested in its interactions with enzymes and receptors, which could lead to the identification of new therapeutic targets.

One of the most compelling aspects of 4-N-PROPYLPHENYLACETIC ACID is its utility in medicinal chemistry. The compound's ability to serve as a building block for more complex molecules has been leveraged in several studies aimed at developing drugs with improved efficacy and reduced side effects. For instance, derivatives of 4-N-PROPYLPHENYLACETIC ACID have been explored for their potential anti-inflammatory and analgesic properties. These studies have highlighted the compound's significance as a starting point for generating novel pharmacophores.

The synthesis of 4-N-PROPYLPHENYLACETIC ACID itself is another area of active research. Chemists have developed various synthetic routes to produce this compound with high yield and purity. These methods often involve multi-step organic transformations, including Friedel-Crafts alkylation, esterification, and reduction reactions. The optimization of these synthetic pathways is crucial for ensuring that 4-N-PROPYLPHENYLACETIC ACID can be produced efficiently on both laboratory and industrial scales.

The chemical properties of 4-N-PROPYLPHENYLACETIC ACID also make it a valuable tool in analytical chemistry. Its distinct spectral characteristics allow for easy identification and quantification using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These analytical methods are essential for characterizing the compound during synthesis and for studying its behavior in biological systems.

In conclusion, 4-N-PROPYLPHENYLACETIC ACID (CAS No. 26114-12-5) is a versatile compound with significant applications in synthetic chemistry and pharmaceutical research. Its unique structural features make it a valuable intermediate for drug development, while its well-defined chemical properties facilitate its use in analytical studies. As research continues to uncover new applications for this molecule, it is likely that 4-N-PROPYLPHENYLACETIC ACID will remain an important player in the chemical biology landscape.